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Compound of Interest

Compound Name: Matsukaze-lactone

Cat. No.: B1162303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Matsukaze-lactone is a naturally occurring coumarin, a class of benzopyrone compounds

known for their diverse pharmacological activities. Isolated from the leaves of

Boenninghausenia albiflora, a plant utilized in traditional medicine, Matsukaze-lactone
represents a potential scaffold for the development of novel therapeutic agents.[1] This

technical guide provides a comprehensive overview of the current, albeit limited, knowledge

surrounding Matsukaze-lactone, its general class of related compounds (lactones), and the

biological activities associated with its plant of origin.

Structure and Physicochemical Properties of Matsukaze-lactone

Property Value Reference

Chemical Name
[6,8'-Bi-2H-1-benzopyran]-2,2'-

dione, 7,7'-dimethoxy-
[2]

CAS Number 3153-73-9 [2]

Molecular Formula C20H14O6 [2]

Molecular Weight 350.32 g/mol [2]
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General Biological Activities of Related Lactone
Compounds
While specific biological data for Matsukaze-lactone is not readily available in the public

domain, the broader class of lactones, particularly sesquiterpene lactones, has been the

subject of extensive research. These studies provide a foundation for potential areas of

investigation for Matsukaze-lactone and its derivatives.

Anti-inflammatory Activity
Sesquiterpene lactones are well-documented for their anti-inflammatory properties. The

primary mechanism of action is believed to be the inhibition of key pro-inflammatory signaling

pathways.

Signaling Pathways Implicated in the Anti-inflammatory Action of Sesquiterpene Lactones
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Inhibition by Sesquiterpene Lactones

Pro-inflammatory Stimuli

NF-κB Pathway
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Pro-inflammatory Cytokines & Mediators
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RAW 264.7 Macrophages Seed cells in 96-well plate

Pre-treat with Matsukaze-lactone derivatives
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Matsukaze-lactone Core Chemical Modification

Library of Derivatives

In vitro Screening (e.g., anti-inflammatory, antimicrobial, anticancer)

Identification of Lead Compounds

Mechanism of Action Studies

In vivo Efficacy and Toxicity Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Matsukaze-lactone and its Derivatives: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162303#matsukaze-lactone-and-its-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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